4,5-Dichloro-3-isothiazolecarboxylic acid [1-(2-furanylmethylamino)-1-oxopropan-2-yl] ester

• Molecular Formula: C12H10Cl2N2O4S
• Molecular Weight: 349.2 g/mol
• IUPAC Name: [1-(furan-2-ylmethylamino)-1-oxopropan-2-yl] 4,5-dichloro-1,2-thiazole-3-carboxylate
• InChI: InChI=1S/C12H10Cl2N2O4S/c1-6(11(17)15-5-7-3-2-4-19-7)20-12(18)9-8(13)10(14)21-16-9/h2-4,6H,5H2,1H3,(H,15,17)
• InChI Key: XWFUUIKRNQMEEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CO1)OC(=O)C2=NSC(=C2Cl)Cl

Description

4,5-dichloro-3-isothiazolecarboxylic acid [1-(2-furanylmethylamino)-1-oxopropan-2-yl] ester is an aromatic carboxylic acid and a member of thiazoles.

Scientific Research Applications

Synthesis and Structural Studies

The compound has been studied for its synthesis and structural properties. For instance, Şahin et al. (2014) focused on the synthesis, spectroscopic, and structural studies of similar compounds, highlighting the importance of X-ray diffraction techniques in understanding their molecular structure and hydrogen bonding patterns (Şahin, O., Kantar, C., Şaşmaz, S., Gümrükçüoğlu, N., & Büyükgüngör, O., 2014).

Novel Synthesis and Reactions

Chang et al. (2003) explored the novel synthesis and reactions of related compounds, utilizing them for the preparation of new derivatives with various functional groups. This study shows the potential for creating diverse derivatives with specific properties (Chang, Y.-G., Cho, H. S., & Kim, K., 2003).

Synthetic Studies on Diuretics

The compound's derivatives have been investigated for their potential in diuretic activities. Ohsugi et al. (1989) synthesized derivatives that showed potent natriuretic activities, indicating possible applications in medical research (Ohsugi, E., Fujioka, T., Harada, H., Nakamura, M., & Maeda, R., 1989).

Biological Activity in Cancer Treatment

In cancer research, Kletskov et al. (2018) studied the compound's derivatives for their synergy with Temobel, a first-line antitumor drug, indicating potential applications in chemotherapy (Kletskov, A., Potkin, V., Kolesnik, I., Petkevich, S. K., Kvachonak, A. V., Dosina, M., Loiko, D. O., Larchenko, M. V., Pashkevich, S., & Kulchitsky, V., 2018).

Antibacterial Properties

The antibacterial properties of derivatives have been investigated. For example, Iradyan et al. (2014) synthesized methyl esters of related compounds and studied their antibacterial properties, highlighting potential applications in developing new antibiotics (Iradyan, M., Iradyan, N., Tamazyan, R., Aivazyan, A. G., Panosyan, G., Paronikyan, R. V., & Stepanyan, G. M., 2014).